Cas no 14481-55-1 (Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester)

Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester structure
14481-55-1 structure
Product Name:Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
CAS No:14481-55-1
MF:C15H26O2
MW:238.365745067596
CID:166510
PubChem ID:85741
Update Time:2025-04-19

Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
    • 1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
    • 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl pentanoate
    • Valeric acid, p-menth-1-en-8-yl ester
    • Einecs 238-477-4
    • Pentanoic acid 1-methyl-1-(4-methyl-3-cyclohexenyl)ethyl ester
    • SCHEMBL3504963
    • NS00054160
    • Terpinyl valerate
    • Terpenyl pentanoate
    • p-menth-1-en-8-yl n-pentanoate
    • DTXSID00932418
    • GIHNOWFSKYCHNL-UHFFFAOYSA-N
    • alpha-Terpinyl pentanoate
    • 14481-55-1
    • Inchi: 1S/C15H26O2/c1-5-6-7-14(16)17-15(3,4)13-10-8-12(2)9-11-13/h8,13H,5-7,9-11H2,1-4H3
    • InChI Key: GIHNOWFSKYCHNL-UHFFFAOYSA-N
    • SMILES: O(C(CCCC)=O)C(C)(C)C1CC=C(C)CC1

Computed Properties

  • Exact Mass: 238.19338
  • Monoisotopic Mass: 238.193280068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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